alfa-Amyrenone

• CAS No.: 638-96-0
• Product Name: alfa-Amyrenone
• Molecular Formula: C30H48O
• Molecular Weight: 424.7 g/mol
• IUPAC Name: (4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydropicen-3-one
• Standard InChI: InChI=1S/C30H48O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h9,19-20,22-23,25H,10-18H2,1-8H3/t19-,20+,22+,23-,25+,27-,28+,29-,30-/m1/s1
• Standard InChIKey: DIFWJJFSELKWGA-IPQOMUISSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCC(=O)C5(C)C)C)C)[C@@H]2[C@H]1C)C)C
• SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C2C1C)C)C
• Canonical SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C2C1C)C)C
• Appearance: Solid powder
• Melting Point: 125-126°C
• Physical Description: Solid
• Description: Alpha-Amyrone, also known as a-amyrone or 12-ursen-3-one, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Alpha-Amyrone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Alpha-amyrone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Alpha-amyrone can be found in black elderberry, fruits, rosemary, and shea tree. This makes Alpha-amyrone a potential biomarker for the consumption of these food products.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Urs-12-en-3-one
• PubChem Compound: 12306155
• Last Modified: Nov 11 2021